Cas no 169602-47-5 (Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester)

• Product Name: Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester
• CAS No: 169602-47-5
• MF: C₇H₁₄O₅S
• MW: 210.248061656952
• MDL: MFCD29066169
• CID: 5151912
• Update Time: 2026-03-03

Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester

• MDL： MFCD29066169
• Inchi： 1S/C7H14O5S/c1-3-4-5-11-7(8)6-12-13(2,9)10/h3-6H2,1-2H3
• InChI Key： DAQDHXFDBMQDQN-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)COS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester

Comprehensive Guide to Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester (CAS No. 169602-47-5)

Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester (CAS No. 169602-47-5) is a specialized organic compound with significant applications in various industrial and research fields. This ester derivative, featuring a methylsulfonyloxy group, is widely recognized for its unique chemical properties and versatility. In recent years, the demand for such high-purity esters has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers are increasingly focusing on optimizing synthesis methods to enhance yield and purity, making this compound a topic of interest in academic and industrial circles.

The molecular structure of Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester includes a butyl ester moiety, which contributes to its solubility in organic solvents and stability under various conditions. This characteristic makes it a valuable intermediate in organic synthesis, particularly in the production of fine chemicals. With the growing emphasis on green chemistry and sustainable practices, the compound's role in eco-friendly synthesis routes has gained attention. For instance, its application in catalytic processes reduces waste and improves efficiency, aligning with global sustainability goals.

One of the most searched topics related to CAS No. 169602-47-5 is its application in pharmaceutical intermediates. The compound's ability to act as a protective group or a reactive intermediate in drug synthesis has made it indispensable in modern medicinal chemistry. Recent studies highlight its use in the development of bioactive molecules, where its stability and reactivity under mild conditions are highly advantageous. Additionally, its compatibility with various catalytic systems has been explored, offering new avenues for cost-effective and scalable drug production.

In the agrochemical sector, Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester is utilized in the synthesis of pesticides and herbicides. Its chemical properties enable the creation of compounds with enhanced efficacy and reduced environmental impact. As the agricultural industry shifts toward sustainable pest management, this ester's role in developing next-generation agrochemicals is becoming increasingly prominent. Researchers are also investigating its potential in controlled-release formulations, which could revolutionize crop protection strategies.

The market dynamics for CAS No. 169602-47-5 reflect its growing importance. With increasing R&D investments in specialty chemicals, the demand for high-quality intermediates like this ester is expected to rise. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining stringent quality standards. Furthermore, regulatory compliance and safety protocols are critical considerations, ensuring that the compound's applications align with global chemical safety guidelines.

From a technical perspective, the synthesis of Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester involves esterification and sulfonylation reactions, often catalyzed by acid or base conditions. Recent innovations in continuous flow chemistry have improved the efficiency of these processes, reducing reaction times and enhancing yield. These advancements are particularly relevant for industries seeking cost-effective and sustainable production methods. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound's purity and structural integrity.

In conclusion, Acetic acid, 2-[(methylsulfonyl)oxy]-, butyl ester (CAS No. 169602-47-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and specialty chemicals. Its unique properties and adaptability to modern synthetic methodologies make it a valuable asset in research and industrial settings. As the chemical industry evolves, this ester's role in innovative and sustainable solutions is set to expand, addressing the needs of a rapidly changing global market.